Cas no 1005296-96-7 (4-[2-({6-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl}sulfanyl)ethyl]morpholine)

• Product Name: 4-[2-({6-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl}sulfanyl)ethyl]morpholine
• CAS No: 1005296-96-7
• MF: C₂₀H₂₁FN₄OS₂
• MW: 416.535344839096
• CID: 5507851
• Update Time: 2025-08-04

4-[2-({6-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl}sulfanyl)ethyl]morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-[2-[[6-[2-(4-fluorophenyl)-4-methyl-5-thiazolyl]-3-pyridazinyl]thio]ethyl]-
• 4-[2-({6-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl}sulfanyl)ethyl]morpholine

• Inchi： 1S/C20H21FN4OS2/c1-14-19(28-20(22-14)15-2-4-16(21)5-3-15)17-6-7-18(24-23-17)27-13-10-25-8-11-26-12-9-25/h2-7H,8-13H2,1H3
• InChI Key： UOTMTROXQZKNAX-UHFFFAOYSA-N
• SMILES： N1(CCSC2=NN=C(C3SC(C4=CC=C(F)C=C4)=NC=3C)C=C2)CCOCC1

Additional information on 4-[2-({6-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl}sulfanyl)ethyl]morpholine

Introduction to 4-[2-({6-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl}sulfanyl)ethyl]morpholine and Its Significance in Modern Chemical Research

Compound with the CAS number 1005296-96-7 is a highly specialized molecule that has garnered significant attention in the field of chemical and pharmaceutical research. The compound, formally known as 4-[2-({6-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl}sulfanyl)ethyl]morpholine, represents a fascinating example of how intricate molecular structures can be designed to exhibit unique biological activities. This introduction aims to provide a comprehensive overview of the compound, its structural features, potential applications, and its relevance in contemporary scientific research.

The molecular structure of this compound is characterized by a complex arrangement of heterocyclic rings and functional groups. At the core of the molecule is a morpholine ring, which is flanked by an ethyl chain that terminates in a sulfanyl group. This sulfanyl group is further connected to a pyridazine ring, which itself is linked to a thiazole ring. The thiazole ring contains a fluorophenyl group at its 4-position and a methyl group at the 4-methyl position. This intricate arrangement of rings and substituents contributes to the compound's unique chemical properties and biological activities.

The presence of the 4-fluorophenyl group in the thiazole ring is particularly noteworthy. Fluorine atoms are known to significantly influence the pharmacokinetic and pharmacodynamic properties of molecules. In this context, the fluorine atom in the 4-fluorophenyl group can enhance the metabolic stability of the compound, improve its binding affinity to biological targets, and potentially increase its bioavailability. These effects are crucial for developing effective pharmaceutical agents.

The pyridazine ring in the molecule also plays a critical role in its biological activity. Pyridazine derivatives have been widely studied for their potential applications in medicine, particularly as kinase inhibitors and antimicrobial agents. The sulfanyl group that connects the pyridazine ring to the morpholine ring further modulates the compound's properties, likely contributing to its solubility and interactions with biological targets.

Recent research has highlighted the importance of morpholine derivatives in drug development. Morpholine rings are commonly found in a variety of pharmaceuticals due to their ability to enhance solubility, improve metabolic stability, and modulate receptor interactions. The compound under discussion combines these beneficial properties with other functional groups that are known to enhance biological activity. This makes it a promising candidate for further investigation in various therapeutic areas.

In terms of potential applications, this compound shows promise in several areas of medical research. One notable area is oncology. The unique structural features of this molecule suggest that it may be effective in inhibiting key enzymes involved in cancer cell proliferation. For instance, the combination of a morpholine ring and a pyridazine ring has been observed to interact with kinases, which are often overexpressed in cancer cells. Additionally, the presence of the 4-fluorophenyl group could enhance binding affinity to these targets.

Epidemiological studies have also suggested that compounds containing morpholine rings may have anti-inflammatory properties. Chronic inflammation is associated with various diseases, including cardiovascular disease, diabetes, and autoimmune disorders. Therefore, developing new anti-inflammatory agents based on morpholine derivatives could have significant therapeutic implications.

The sulfanyl group in the molecule may also contribute to its anti-inflammatory effects by modulating signaling pathways that are involved in inflammation. For example, sulfanyl groups have been shown to interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammatory responses. By inhibiting these enzymes, the compound could reduce inflammation and related symptoms.

In addition to oncology and anti-inflammatory applications, this compound may also have potential uses in neurology. Neurological disorders such as Alzheimer's disease and Parkinson's disease involve complex molecular mechanisms that could be targeted by small molecules like this one. The ability of morpholine derivatives to cross the blood-brain barrier makes them particularly attractive for developing treatments for neurological conditions.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves various reactions such as nucleophilic substitution, cyclization, and functional group transformations. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before.

The use of computational chemistry has also played a crucial role in understanding the properties of this compound. Molecular modeling techniques can predict how the molecule will interact with biological targets at an atomic level. This information is invaluable for designing experiments aimed at optimizing its biological activity.

In conclusion, 4-[2-({6-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]pyridazin-3-yl}sulfanyl)ethyl]morpholine (CAS no: 1005296-96-7) is a structurally complex molecule with significant potential applications in medical research. Its unique combination of functional groups makes it a promising candidate for further investigation in areas such as oncology, anti-inflammation, and neurology. The advancements in synthetic chemistry and computational methods continue to enhance our ability to develop novel therapeutic agents like this one.